Cas no 56921-86-9 (2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine)

• Product Name: 2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine
• CAS No: 56921-86-9
• MF: C₁₂H₈ClN₃
• MW: 229.665020942688
• MDL: MFCD00453236
• CID: 1601138
• PubChem ID: 697292
• Update Time: 2025-04-21

2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine
• AGN-PC-00KIK7
• 2-(4-chloro-phenyl)-imidazo[1,2-a]pyrimidine
• 2-(p-chlorophenyl)cyclopentanone
• 2-(p-Chlorphenyl)-cyclopentanon
• 2-(4-CHLORO-PHENYL)-CYCLOPENTANONE
• MCULE-5061627584
• 2-(4-chlorophenyl)cyclopentanone
• 2-(p-chlorophenyl)imidazo[1,2-a]pyrimidine
• AKOS011896516
• 2-(4-Chlor-phenyl)-imidazo[1,2-a]pyrimidin
• EN300-85283
• SureCN512106
• AGN-PC-00KIK7; 2-(4-chloro-phenyl)-imidazo[1,2-a]pyrimidine; 2-(p-chlorophenyl)cyclopentanone; 2-(p-Chlorphenyl)-cyclopentanon; 2-(4-CHLORO-PHENYL)-CYCLOPENTANONE; MCULE-5061627584; 2-(4-chlorophenyl)cyclopentanone; 2-(p-chlorophenyl)imidazo[1,2-a]pyrimidine; AKOS011896516; 2-(4-Chlor-phenyl)-imidazo[1,2-a]pyrimidin; EN300-85283; SureCN512106;
• CS-0183277
• EU-0044834
• HMS2290P07
• HMS3535E21
• 2-(4-chlorophenyl)-Imidazo[1,2-a]pyrimidine
• Imidazo[1,2-a]pyrimidine, 2-(4-chlorophenyl)-
• MLS000533675
• BDBM51639
• F0918-6736
• DB-191630
• 2P-024
• MNORHLFOJIFIDA-UHFFFAOYSA-N
• P19691
• cid_697292
• PB43082
• SY321844
• CHEMBL1459582
• 56921-86-9
• STK117391
• AKOS000416677
• SMR000141119
• CCG-198586
• HMS1645C03
• 2-(4'-chlorophenyl) imidazo[1,2-a]pyrimidine
• SCHEMBL1692157
• MFCD00453236

• MDL： MFCD00453236
• Inchi： 1S/C12H8ClN3/c13-10-4-2-9(3-5-10)11-8-16-7-1-6-14-12(16)15-11/h1-8H
• InChI Key： MNORHLFOJIFIDA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN2C=CC=NC2=N1

Computed Properties

• Exact Mass: 229.04084
• Monoisotopic Mass: 229.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles